- Potent inhibition of acid ceramidase by novel B-13 analogues, Journal of Lipids, 2011, 971618,
Cas no 92990-44-8 (2-amino-1-(pyridin-3-yl)ethan-1-ol)
92990-44-8 structure
Product Name:2-amino-1-(pyridin-3-yl)ethan-1-ol
CAS No:92990-44-8
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD03840172
CID:803519
PubChem ID:3710594
Update Time:2025-09-26
2-amino-1-(pyridin-3-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-1-(pyridin-3-yl)ethanol
- 2-amino-1-pyridin-3-ylethanol
- 2-amino-1-pyridin-3-ylethanol(SALTDATA: HCOOH 0.3H2O)
- 3-Pyridinemethanol, a-(aminomethyl)-
- alpha-(Aminomethyl)-3-pyridinemethanol
- 2-amino-1-pyridin-3-yl-ethanol
- α-(Aminomethyl)-3-pyridinemethanol (ACI)
- 2-(3-Pyridyl)-2-hydroxyethanamine
- 2-Amino-1-(3-pyridyl)ethanol
- 2-Amino-1-(pyridin-3-yl)ethan-1-ol
- 3-(2-Amino-1-hydroxyethyl)pyridine
- BTKNUYMZBBWHIM-UHFFFAOYSA-N
- MFCD03840172
- EN300-79165
- STK350442
- 3-Pyridinemethanol,alpha-(aminomethyl)-,(alphaR)-(9CI)
- F2108-0103
- AKOS000124189
- FS-6501
- AKOS016042361
- Z336086578
- DB-079447
- 92990-44-8
- SCHEMBL1609153
- BCP11465
- DTXSID40395361
- AB16395
- 2-amino-1-(pyridin-3-yl)ethan-1-ol
-
- MDL： MFCD03840172
- Inchi： 1S/C7H10N2O/c8-4-7(10)6-2-1-3-9-5-6/h1-3,5,7,10H,4,8H2
- InChI Key： BTKNUYMZBBWHIM-UHFFFAOYSA-N
- SMILES： OC(CN)C1C=CC=NC=1
Computed Properties
- Exact Mass: 138.07900
- Monoisotopic Mass: 138.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.3
- Topological Polar Surface Area: 59.1A^2
Experimental Properties
- Density: 1.176
- Boiling Point: 317.5°C at 760 mmHg
- Flash Point: 145.8°C
- Refractive Index: 1.578
- PSA: 59.14000
- LogP: 0.77400
2-amino-1-(pyridin-3-yl)ethan-1-ol Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-amino-1-(pyridin-3-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 030125-250mg |
2-Amino-1-pyridin-3-yl-ethanol |
92990-44-8 | 95% | 250mg |
￡105.00 | 2022-03-01 | |
| Fluorochem | 030125-1g |
2-Amino-1-pyridin-3-yl-ethanol |
92990-44-8 | 95% | 1g |
￡233.00 | 2022-03-01 | |
| Fluorochem | 030125-5g |
2-Amino-1-pyridin-3-yl-ethanol |
92990-44-8 | 95% | 5g |
￡1122.00 | 2022-03-01 | |
| abcr | AB491385-100 mg |
alpha-(Aminomethyl)-3-pyridinemethanol; . |
92990-44-8 | 100MG |
€145.00 | 2023-04-20 | ||
| abcr | AB491385-250 mg |
alpha-(Aminomethyl)-3-pyridinemethanol; . |
92990-44-8 | 250MG |
€256.50 | 2023-04-20 | ||
| abcr | AB491385-1 g |
alpha-(Aminomethyl)-3-pyridinemethanol; . |
92990-44-8 | 1g |
€475.20 | 2023-04-20 | ||
| Chemenu | CM174501-5g |
2-Amino-1-(pyridin-3-yl)ethanol |
92990-44-8 | 95% | 5g |
$777 | 2022-06-09 | |
| Chemenu | CM174501-5g |
2-Amino-1-(pyridin-3-yl)ethanol |
92990-44-8 | 95% | 5g |
$777 | 2021-08-05 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0214-1g |
2-Amino-1-pyridin-3-yl-ethanol |
92990-44-8 | 96% | 1g |
1679.12CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0214-5g |
2-Amino-1-pyridin-3-yl-ethanol |
92990-44-8 | 96% | 5g |
5071.29CNY | 2021-05-08 |
2-amino-1-(pyridin-3-yl)ethan-1-ol Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Palladium Solvents: Methanol ; rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol
Reference
- The preparation of 1-pyridyl-2-aminoethanols, Archiv der Pharmazie und Berichte der Deutschen Pharmazeutischen Gesellschaft, 1956, 289, 52-4
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Isopropanol , Water ; 12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
Reference
- Preparation of indole-2-carboxylic acid amides for treating hyperglycemia and diabetes, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of benzodiazepine derivatives, compositions, and methods for treating cognitive impairment and brain, World Intellectual Property Organization, , ,
Production Method 5
Production Method 6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 3 - 5 h, rt
Reference
- Synthesis of α-(aminomethyl)benzenemethanol derivatives and determination of their activity as acetylcholinesterase (AChE) inhibitors, Guizhou Shifan Daxue Xuebao, 2007, 25(1), 59-62
Production Method 7
Reaction Conditions
1.1 Reagents: Hydrogen , Hydrochloric acid Solvents: Methanol
Reference
- Synthesis of pyridyl alkanol amines, Archiv der Pharmazie und Berichte der Deutschen Pharmazeutischen Gesellschaft, 1958, 291, 12-22
Production Method 8
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Dimethylformamide , Tetrahydrofuran
1.2 Solvents: Methanol , Ethyl acetate
1.2 Solvents: Methanol , Ethyl acetate
Reference
- Synthetic versatility of N-(silylmethyl)imines. Water-induced generation of N-protonated azomethine ylides of nonstabilized type and fluoride-induced generation of 2-azaallyl anions, Bulletin of the Chemical Society of Japan, 1986, 59(8), 2537-45
Production Method 9
Reaction Conditions
1.1 Solvents: Diethyl ether , Water ; rt → 0 °C; 0 °C; 1 h, 0 °C
1.2 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; rt → 0 °C; 0 °C; 0 °C → rt; 20 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Water ; rt
1.2 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; rt → 0 °C; 0 °C; 0 °C → rt; 20 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Water ; rt
Reference
- Preparation of β-aminoalcohol derivatives as TNFα secretion inhibitors, Korea, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Nitromethane ; 2 - 12 h, rt
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, rt
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 12 h, rt
Reference
- Novel amide- and sulfonamide-based aromatic ethanolamines: Effects of various substituents on the inhibition of acid and neutral ceramidases, Bioorganic & Medicinal Chemistry, 2012, 20(20), 6162-6170
Production Method 11
Reaction Conditions
Reference
- Preparation of pyrrolopyridine-2-carboxylic acid amide as inhibitors of glycogen phosphorylase, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
Reference
- Preparation of 5-heterocyclyl-3-(dihaloacetyl)oxazolidines for reducing phytotoxicity due to herbicides, European Patent Organization, , ,
2-amino-1-(pyridin-3-yl)ethan-1-ol Raw materials
- Methanamine, N-(phenylmethylene)-1-(trimethylsilyl)-
- a-(nitromethyl)-3-Pyridinemethanol
- pyridine-3-carbaldehyde
- 3-Pyridineacetaldehyde, α-oxo-, aldoxime, (E)- (9CI)
- 2-2-Oxo-2-(pyridin-3-yl)ethyl-2,3-dihydro-1h-isoindole-1,3-dione
2-amino-1-(pyridin-3-yl)ethan-1-ol Preparation Products
2-amino-1-(pyridin-3-yl)ethan-1-ol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
92990-44-8 (2-amino-1-(pyridin-3-yl)ethan-1-ol) Related Products
- 91800-29-2(2-(Propylamino)-1-(pyridin-3-yl)ethanol)
- 391906-08-4((1S)-2-amino-1-(pyridin-3-yl)ethan-1-ol)
- 391906-13-1((1R)-2-amino-1-(pyridin-3-yl)ethan-1-ol)
- 648930-50-1(3-Pyridinemethanol, a-[[(2-phenylethyl)propylamino]methyl]-)
- 90197-12-9(2-(methylamino)-1-(pyridin-3-yl)ethan-1-ol)
- 562101-27-3(a-[(methylamino)methyl]-3-Pyridinemethanol hydrobromide)
- 101012-01-5(2-Amino-1-(3-pyridinyl)ethanol Dihydrochloride)
- 1038594-01-2((R)-2-Amino-1-(pyridin-3-yl)ethanol hydrochloride)
- 228710-95-0((aR)-a-(aminomethyl)-3-Pyridinemethanol hydrochloride)
- 92521-18-1(2-amino-1-(pyridin-4-yl)ethan-1-ol)
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